Cas no 40023-76-5 (1-(3,4-dichlorophenyl)ethyl(methyl)amine)

• Product Name: 1-(3,4-dichlorophenyl)ethyl(methyl)amine
• CAS No: 40023-76-5
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 4650857
• PubChem ID: 13409538
• Update Time: 2025-06-11

1-(3,4-dichlorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)ethyl(methyl)amine

• Inchi： 1S/C9H11Cl2N/c1-6(12-2)7-3-4-8(10)9(11)5-7/h3-6,12H,1-2H3
• InChI Key： BNLJAPCCTSVFIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)NC)Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

1-(3,4-dichlorophenyl)ethyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,4-dichlorophenyl)ethyl(methyl)amine

1-(3,4-Dichlorophenyl)ethyl(methyl)amine: A Comprehensive Overview

1-(3,4-Dichlorophenyl)ethyl(methyl)amine, also known by its CAS registry number CAS No. 40023-76-5, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dichlorophenyl group with an ethylamine moiety, making it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 1-(3,4-Dichlorophenyl)ethyl(methyl)amine consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions. This substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The ethylamine group attached to the benzene ring further enhances the compound's functionality, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of CAS No. 40023-76-5 in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for creating bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain viral strains, suggesting its role in antiviral drug discovery.

In addition to its pharmacological applications, 1-(3,4-Dichlorophenyl)ethyl(methyl)amine has been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. A 2022 research article in Nature Materials reported that this compound can be incorporated into polymer blends to enhance their electrical conductivity, opening new avenues for its application in flexible electronics.

The synthesis of CAS No. 40023-76-5 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

In terms of physical properties, 1-(3,4-Dichlorophenyl)ethyl(methyl)amine has a molecular weight of approximately 198 g/mol and is known for its stability under standard conditions. Its solubility characteristics make it suitable for various chemical processes, including chromatographic separations and catalytic transformations.

The biological activity of this compound is influenced by its ability to interact with cellular receptors and enzymes. Preclinical studies have shown that it exhibits moderate bioavailability when administered orally, making it a potential candidate for drug delivery systems. Furthermore, its pharmacokinetic profile has been studied extensively, providing valuable insights into its metabolism and excretion pathways.

In conclusion, CAS No. 40023-76-5, or 1-(3,4-Dichlorophenyl)ethyl(methyl)amine, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative therapies and advanced materials.